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Compound of Interest

Compound Name: Mercuric iodate

CAS No.: 7783-32-6

Cat. No.: B1603196

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of mercuric iodate (Hg(IO₃)₂) for its potential use

as a standard reference material. Due to the limited availability of certified reference materials

specifically for mercuric iodate, this document draws comparisons with the more commonly

available mercuric iodide (HgI₂), another mercury-containing compound. The information

presented is synthesized from publicly available data sheets and chemical databases.

Data Presentation: Comparison of Mercuric
Compounds
For a clear comparison, the following table summarizes the key chemical and physical

properties of mercuric iodate and mercuric iodide. This data is essential for researchers

considering these materials for analytical standards.
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Property Mercuric Iodate Mercuric Iodide

CAS Number 7783-32-6[1][2] 7774-29-0[3]

Molecular Formula Hg(IO₃)₂[1] HgI₂[3]

Molecular Weight 550.40 g/mol [1] 454.40 g/mol [3]

Appearance White powder[1] Red-orange crystals[4]

Purity (Typical)
Varies by supplier, up to

99.999% (5N) available[5]
≥98.5% to 99% available[4][6]

Solubility in Water Insoluble Very slightly soluble

Hydrogen Bond Donor Count 0[1] 0

Hydrogen Bond Acceptor

Count
6[1] 0

Experimental Protocols: A Proposed Certification
Workflow
While a standardized certification protocol for mercuric iodate as a reference material is not

readily available, a hypothetical workflow for its characterization and certification can be

proposed based on established analytical techniques for similar inorganic compounds. This

workflow would be crucial in establishing its suitability as a standard reference material.

A key analytical method for the assay of mercury compounds is iodometry. The following

protocol is adapted from the American Chemical Society (ACS) reagent chemical specifications

for mercuric iodide and could be modified for mercuric iodate.[3]

Proposed Assay Protocol (by Iodometry):

Drying: Dry approximately 1 gram of the mercuric iodate sample over a suitable desiccant

(e.g., magnesium perchlorate) for a minimum of 8 hours.

Sample Preparation: Accurately weigh about 0.5 grams of the dried sample and transfer it to

a glass-stoppered conical flask.
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Dissolution: Add 30 mL of hydrochloric acid and 20 mL of water to the flask. Agitate the flask

until the mercuric iodate is completely dissolved.

Titration: Add 5 mL of chloroform to the solution. Titrate the solution with a standardized 0.05

M potassium iodate volumetric solution until the iodine color is discharged from the aqueous

layer.

Endpoint Determination: Stopper the flask and shake vigorously for 30 seconds. Continue

the titration, shaking vigorously after each addition of the potassium iodate solution, until the

chloroform layer is free of any iodine color.

Mandatory Visualizations
To further illustrate the proposed processes and relationships, the following diagrams have

been generated using the DOT language.

Proposed Certification Workflow for Mercuric Iodate
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Caption: Proposed workflow for the certification of mercuric iodate.
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Caption: Relationship between mercuric compounds and their applications.

In conclusion, while mercuric iodate is commercially available in high purity, its status as a

certified standard reference material is not as established as other mercury compounds like

mercuric iodide. The development of a standardized and validated certification process, such

as the proposed iodometric titration method, would be a critical step in its adoption as a reliable

reference material for researchers and professionals in drug development and other scientific

fields.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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